![molecular formula C22H29FN4O B5622312 N-[(5-cyclohexyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]-2-(4-fluorophenyl)acetamide](/img/structure/B5622312.png)
N-[(5-cyclohexyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]-2-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The research on pyrazolo[1,5-a][1,4]diazepin-2-yl derivatives involves studying their synthesis, molecular structures, and potential applications. These compounds are interesting due to their diverse biological activities and potential as therapeutic agents.
Synthesis Analysis
The synthesis of related pyrazolodiazepine derivatives often involves multistep reactions starting from pyrazole precursors. For instance, one approach for synthesizing N-cyclohexyl derivatives involves a one-pot, five-component condensation reaction, indicating a complex synthesis pathway that can yield structurally diverse compounds with good yields (Mousavi Faraz et al., 2017).
Molecular Structure Analysis
The molecular structures of pyrazolo[1,5-a][1,4]diazepine derivatives are confirmed through techniques such as NMR, IR spectroscopy, and mass spectrometry. These methods ensure the accurate determination of the compounds' structures, essential for understanding their chemical behavior and interactions (Dzedulionytė et al., 2022).
Chemical Reactions and Properties
Pyrazolo[1,5-a][1,4]diazepine derivatives participate in various chemical reactions, including cyclocondensation and ring-opening reactions, to form complex structures. Their reactivity can lead to the formation of compounds with significant biological activities, such as antioxidant properties (Chkirate et al., 2019).
Physical Properties Analysis
The physical properties of these compounds, such as solubility and melting points, are influenced by their molecular structures. Detailed analysis of crystal structures through X-ray crystallography provides insights into the supramolecular architectures, which can affect their physical properties and biological activities (Low et al., 2002).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are crucial for the potential application of these compounds. Studies on their interactions with biological receptors or their antioxidant activity offer valuable information on their chemical behavior in biological systems (Chkirate et al., 2019).
Mechanism of Action
properties
IUPAC Name |
N-[(5-cyclohexyl-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29FN4O/c23-18-9-7-17(8-10-18)13-22(28)24-15-19-14-21-16-26(11-4-12-27(21)25-19)20-5-2-1-3-6-20/h7-10,14,20H,1-6,11-13,15-16H2,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRVXLFHCXUHJDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2CCCN3C(=CC(=N3)CNC(=O)CC4=CC=C(C=C4)F)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-cyclohexyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]-2-(4-fluorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.